Cas no 25181-66-2 (2-(2-Bromo-4-Methylphenoxy)Acetic Acid)

2-(2-Bromo-4-Methylphenoxy)Acetic Acid is a brominated aromatic compound featuring a phenoxyacetic acid backbone with a methyl substituent at the 4-position. This structurally versatile intermediate is particularly valuable in organic synthesis, serving as a key building block for agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both bromine and methyl groups enhances its reactivity in substitution and coupling reactions, enabling precise functionalization. Its crystalline solid form ensures stability and ease of handling under standard conditions. The compound’s well-defined molecular structure makes it suitable for applications requiring regioselective modifications, offering synthetic chemists a reliable precursor for complex molecular architectures.
2-(2-Bromo-4-Methylphenoxy)Acetic Acid structure
25181-66-2 structure
Product Name:2-(2-Bromo-4-Methylphenoxy)Acetic Acid
CAS No:25181-66-2
MF:C9H9BrO3
MW:245.069962263107
CID:271821
PubChem ID:334083
Update Time:2025-06-07

2-(2-Bromo-4-Methylphenoxy)Acetic Acid Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-(2-bromo-4-methylphenoxy)-
    • (2-BROMO-4-METHYLPHENOXY)ACETIC ACID
    • 2-(2-bromo-4-methylphenoxy)acetic acid
    • AN-329/40869003
    • (2-bromo-4-methylphenoxy)-acetic acid
    • 25181-66-2
    • F87250
    • A1-06546
    • NSC-338417
    • (2-BROMO-4-METHYLPHENOXY)ACETICACID
    • SR-01000241747
    • SIAQBSDQFZWINQ-UHFFFAOYSA-N
    • Cambridge id 6711283
    • NSC338417
    • Acetic acid, 2-(2-bromo-4-methylphenoxy)-
    • SCHEMBL3714744
    • AKOS000262173
    • CS-0308779
    • J-505532
    • Z57203202
    • DTXSID60318991
    • 2-(2-bromo-4-methylphenoxy)aceticacid
    • (2-Bromo-4-methyl-phenoxy)-acetic acid
    • SR-01000241747-1
    • EN300-13199
    • CHEMBL174987
    • AB00117030-01
    • STK000575
    • 2-bromo-4-methylphenoxyacetic acid
    • 2-(2-Bromo-4-Methylphenoxy)Acetic Acid
    • MDL: MFCD00029787
    • Inchi: 1S/C9H9BrO3/c1-6-2-3-8(7(10)4-6)13-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
    • InChI Key: SIAQBSDQFZWINQ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=CC=1OCC(=O)O

Computed Properties

  • Exact Mass: 243.97347
  • Monoisotopic Mass: 243.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.56
  • Boiling Point: 348.3°C at 760 mmHg
  • Flash Point: 164.4°C
  • Refractive Index: 1.571
  • PSA: 46.53

2-(2-Bromo-4-Methylphenoxy)Acetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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$ 295.00 2022-06-06
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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